Cas no 320420-42-6 (3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one)

• Product name: 3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one
• CAS No: 320420-42-6
• MF: C₂₂H₁₆N₂O₅
• MW: 388
• MDL: MFCD00140503
• CID: 4645667

3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• 3-[1-NITRO-2-(4-PHENOXYANILINO)VINYL]-2-BENZOFURAN-1(3H)-ONE
• 1(3H)-Isobenzofuranone, 3-[1-nitro-2-[(4-phenoxyphenyl)amino]ethenyl]-
• 3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one

• MDL： MFCD00140503
• Inchi： InChI=1S/C22H16N2O5/c25-22-19-9-5-4-8-18(19)21(29-22)20(24(26)27)14-23-15-10-12-17(13-11-15)28-16-6-2-1-3-7-16/h1-14,21,23H/b20-14+
• InChI Key： FUMVHXULYBNZFV-XSFVSMFZSA-N
• SMILES： c1ccc(cc1)Oc2ccc(cc2)N/C=C(\C3c4ccccc4C(=O)O3)/[N+](=O)[O-]

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 590.8±50.0 °C at 760 mmHg
• Flash Point: 311.1±30.1 °C
• Vapor Pressure: 0.0±1.7 mmHg at 25°C

3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one

Research Brief on 3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one (CAS: 320420-42-6)

The compound 3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one (CAS: 320420-42-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief synthesizes the latest findings on its synthesis, mechanism of action, and biological activity, providing a comprehensive overview for professionals in the field.

Recent studies have focused on the synthesis and optimization of 3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and confirming its potential as a bioactive molecule.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets. Notably, it has shown inhibitory effects on specific enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary data indicate that it may possess antitumor properties, making it a candidate for further investigation in oncology research.

The mechanism of action of 3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one appears to involve the modulation of key signaling pathways. Research has identified its interaction with certain protein kinases, which play a critical role in cell proliferation and apoptosis. These findings underscore the compound's potential as a targeted therapy for diseases characterized by dysregulated kinase activity.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further preclinical studies. Researchers are currently exploring various formulation strategies to enhance its pharmacokinetic profile and reduce adverse effects.

In conclusion, 3-1-Nitro-2-(4-phenoxyanilino)vinyl-2-benzofuran-1(3H)-one (CAS: 320420-42-6) represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and biological activity make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.